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Compound of Interest |

Compound Name: 2-(3-Methylphenoxy)ethanol
CAS No.: 37281-57-5
Cat. No.: B7770306

Get Quote

The phenoxyethanol scaffold, a phenoxy group linked to an ethanol moiety via an ether bond,
is a versatile and prevalent structure in chemical and pharmaceutical sciences. The parent
compound, 2-phenoxyethanol, is widely utilized as an antimicrobial preservative in cosmetics
and topical formulations due to its broad-spectrum activity against bacteria and yeasts.[1][2] Its
stability, low volatility, and efficacy across a wide pH range make it a reliable excipient.[3]

The subject of this guide, 2-(3-methylphenoxy)ethanol (CAS 13605-19-1), is a specific
analogue featuring a methyl group at the meta position of the phenyl ring.[4][5] This substitution
subtly alters its physicochemical properties, influencing its potential applications in organic
synthesis and as a building block for more complex pharmaceutical agents.[4] Understanding
the foundational chemistry of these core molecules is critical before exploring the synthesis and
application of novel analogues.

Physicochemical Properties of Core Compounds

Systematic modification of the phenoxy ring allows for the fine-tuning of properties such as
lipophilicity, solubility, and metabolic stability. A comparison of the parent compound with its
methylated analogues illustrates this principle.
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Data compiled from multiple sources. Estimated (est.) values are derived from chemical
principles where direct experimental data was not found.

The addition of a methyl group, as seen in the 3- and 4-methyl analogues, increases the
molecular weight and the octanol-water partition coefficient (LogP), indicating higher
lipophilicity and generally lower water solubility.[6] This shift is a key consideration in drug
design for modulating membrane permeability and target engagement.

Section 2: Synthesis of 2-(Aryloxy)ethanol
Analogues: A Validated Approach

The most reliable and versatile method for synthesizing 2-(phenoxy)ethanol and its analogues
is the Williamson ether synthesis. This protocol is robust, scalable, and adaptable to a wide
range of substituted phenols.
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General Synthesis Protocol: Williamson Ether Synthesis

This protocol describes the synthesis of a generic 2-(aryloxy)ethanol from a substituted phenol

and a 2-haloethanol. The causality behind this choice is its high efficiency and the commercial

availability of diverse starting materials. The use of a phase-transfer catalyst can be

incorporated to enhance reaction rates for less reactive phenols.

Step-by-Step Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser,
magnetic stirrer, and nitrogen inlet, dissolve the substituted phenol (1.0 eq) in a suitable
polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile.

Base Addition: Add a slight excess of a suitable base, such as potassium carbonate (K2COs,
1.5 eq) or sodium hydride (NaH, 1.1 eq), to the solution.[8] The base deprotonates the
phenolic hydroxyl group to form the more nucleophilic phenoxide ion. K2COs is a safer, less
reactive choice for general applications.

Nucleophilic Attack: Slowly add 2-chloroethanol or 2-bromoethanol (1.1 eq) to the reaction
mixture. The reaction is typically heated to 80-100°C to facilitate the Sn2 reaction between
the phenoxide and the haloethanol.[8]

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC),
staining with an appropriate agent like potassium permanganate. The disappearance of the
starting phenol indicates reaction completion, typically within 4-12 hours.

Workup and Extraction: After cooling to room temperature, quench the reaction by adding
water. Transfer the mixture to a separatory funnel and extract the product into an organic
solvent like ethyl acetate. Wash the organic layer sequentially with water and brine to
remove the inorganic base and residual DMF.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the
solvent using a rotary evaporator. The crude product is then purified.

Purification and Characterization Workflow
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Purification is critical to ensure the removal of unreacted starting materials and byproducts. The
choice of method depends on the scale and purity requirements.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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